Cobyrinic acid hexamethyl ester f-nitrile
Overview
Description
Cobyrinic acid hexamethyl ester f-nitrile, also known as this compound, is a useful research compound. Its molecular formula is C53H70CoN7O12 and its molecular weight is 1056.1 g/mol. The purity is usually 95%.
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Properties
CAS No. |
56456-66-7 |
|---|---|
Molecular Formula |
C53H70CoN7O12 |
Molecular Weight |
1056.1 g/mol |
IUPAC Name |
cobalt(3+);methyl 3-[(5Z,10Z,15Z)-17-(2-cyanoethyl)-2,7,18-tris(2-methoxy-2-oxoethyl)-3,13-bis(3-methoxy-3-oxopropyl)-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanoate;dicyanide |
InChI |
InChI=1S/C51H70N5O12.2CN.Co/c1-28-42-31(17-20-37(58)64-10)47(3,4)35(54-42)25-34-30(16-19-36(57)63-9)49(6,26-40(61)67-13)45(53-34)29(2)43-32(18-21-38(59)65-11)50(7,27-41(62)68-14)51(8,56-43)46-33(24-39(60)66-12)48(5,22-15-23-52)44(28)55-46;2*1-2;/h25,30-33,46H,15-22,24,26-27H2,1-14H3;;;/q3*-1;+3 |
InChI Key |
ZGXQDDJMAUOFPI-UHFFFAOYSA-N |
SMILES |
CC1=C2C(C(C([N-]2)C3(C(C(C(=N3)C(=C4C(C(C(=N4)C=C5C(C(C1=N5)CCC(=O)OC)(C)C)CCC(=O)OC)(C)CC(=O)OC)C)CCC(=O)OC)(C)CC(=O)OC)C)CC(=O)OC)(C)CCC#N.[C-]#N.[C-]#N.[Co+3] |
Isomeric SMILES |
C/C/1=C/2\C(C(C([N-]2)C3(C(C(C(=N3)/C(=C\4/C(C(C(=N4)/C=C\5/C(C(C1=N5)CCC(=O)OC)(C)C)CCC(=O)OC)(C)CC(=O)OC)/C)CCC(=O)OC)(C)CC(=O)OC)C)CC(=O)OC)(C)CCC#N.[C-]#N.[C-]#N.[Co+3] |
Canonical SMILES |
CC1=C2C(C(C([N-]2)C3(C(C(C(=N3)C(=C4C(C(C(=N4)C=C5C(C(C1=N5)CCC(=O)OC)(C)C)CCC(=O)OC)(C)CC(=O)OC)C)CCC(=O)OC)(C)CC(=O)OC)C)CC(=O)OC)(C)CCC#N.[C-]#N.[C-]#N.[Co+3] |
Synonyms |
cobyrinic acid hexamethyl ester f-nitrile |
Origin of Product |
United States |
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